The uptake of wastewater-based epidemiology (WBE) for SARS-CoV-2 as a complementary tool for monitoring population-level epidemiological features of the COVID-19 pandemic in low-and-middle-income countries (LMICs) is low. We report on the findings from the South African SARS-CoV-2 WBE surveillance network and make recommendations regarding the implementation of WBE in LMICs.Eight laboratories quantified influent wastewater collected from 87 wastewater treatment plants in all nine South African provinces from 01 June 2021 to 31 May 2022 inclusive, during the 3rd and 4th waves of COVID-19. Correlation and regression analyses between wastewater levels of SARS-CoV-2 and district laboratory-confirmed caseloads were conducted. The sensitivity and specificity of novel ‘rules’ based on WBE data to predict an epidemic wave were determined.Amongst 2158 wastewater samples, 543/648 (85 %) samples taken during a wave tested positive for SARS-CoV-2 compared with 842 positive tests from 1512 (55 %) samples taken during the interwave period. Overall, the regression-co-efficient was 0,66 (95 % confidence interval = 0,6-0,72, R2 = 0.59), ranging from 0.14 to 0.87 by testing laboratory. Early warning of the 4th wave of SARS-CoV-2 in Gauteng Province in November–December 2021 was demonstrated. A 50 % increase in log copies of SARS-CoV-2 compared with a rolling mean over the previous five weeks was the most sensitive predictive rule (58 %) to predict a new wave.Our findings support investment in WBE for SARS-CoV-2 surveillance in LMICs as an early warning tool. Standardising test methodology is necessary due to varying correlation strengths across laboratories and redundancy across testing plants. A sentinel site model can be used for surveillance networks without affecting WBE finding for decision-making. Further research is needed to identify optimal test frequency and the need for normalisation to population size to identify predictive and interpretive rules to support early warning and public health action.

Microplastics (MPs) may be underestimated in coral reef sediments. Current pretreatments for determining MPs in the sediments are mainly density separation and organic matter removal, ignoring MPs that may be embedded or encrusted in biominerals. This could lead to discrepancies in assessing the potential risk of MPs contamination. To confirm whether MPs in coral reef sediments are underestimated, a two-step sequential digestion, including organic matter removal (H2O2 digestion) and biomineral removal (HCl digestion), was performed on sediments from the coral reef area of the South Penghu Marine National Park (SPMNP, Taiwan). The MPs abundance and characteristics of the two steps were analyzed separately. The results showed that the average MPs abundance after HCl digestion (78 ± 42 MPs/kg) was significantly higher than that of H2O2 digestion (38 ± 25 MPs/kg). The MPs diversity integrated index (MPDII) in coral reef sediments was low (MPDII = 0.35), and MPs were mainly small (<2.0 mm, 91.3 %), fibrous (93.5 %), colored (60.9 %), and rayon polymers (73.9 %). Correlation analysis showed that MPs in biominerals mainly dominated MPs in the sediments. These results confirm that current assessments of MPs contamination levels in biomineral-rich sediments may be underestimated and uncertain. In addition, the mineralization of organisms in SPMNP reef regions was affected by MPs from moderate to high levels, depending on the proportion of MPs in biominerals.

Calcium sulfate minerals are abundant in nature – on Earth and on Mars – and important in several fields of material sciences. With respect to gypsum and bassanite, anhydrite represents the anhydrous crystalline phase in the CaSO4–H2O system. Despite years of research, the formation of anhydrite in the laboratory at low temperature remains challenging and, in the geological record, this mineral is mostly interpreted as a secondary phase that form through metamorphic dehydration of gypsum. Here, we present the results of laboratory precipitation experiments showing that anhydrite can form at 35 °C from evaporated seawater through a microbially influenced mineralization process. The experiments were conducted in the presence of extracellular polymeric substances (EPS) produced by bacterial strains isolated from a modern evaporitic environment, the Dohat Faishakh sabkha in Qatar. Without organic molecules, only gypsum formed in parallel control experiments. This finding provides a possible explanation for the origin of several natural occurrences of anhydrite that cannot be satisfactorily explained by existing models and reveals a new precipitation pathway that may have industrial applications.

The frequency and severity of hot drought will increase in the future due to impact of climate change and human activities, threatening the sustainability of terrestrial ecosystems and human societies. Hot drought is a typical type of drought event, high vapor pressure deficit (VPD) and low soil moisture (SM) are its main characteristics of hot drought, with increasing water stress on vegetation and exacerbating hydrological drought and ecosystem risks. However, our understanding of the effects of high VPD and low SM on vegetation productivity is limited, because these two variables are strongly coupled and influenced by other climatic drivers. The southwestern United States experienced one of the most severe hot drought events on record in 2020. In this study, we used SM and gross primary productivity (GPP) datasets from Soil Moisture Active and Passive (SMAP), as well as VPD and other meteorological datasets from gridMET. We decoupled the effects of different meteorological factors on GPP at monthly and daily scales using partial correlation analysis, partial least squares regression, and binning methods. We found that SM anomalies contribute more to GPP anomalies than VPD anomalies at monthly and daily scales. Especially at the daily scale, as the decoupled SM anomalies increased, the GPP anomalies increased. However, there is no significant change in GPP anomalies as VPD increases. For all the vegetation types and arid zones, SM dominated the variation in GPP, followed by VPD or maximum temperature. At the flux tower scale, decoupled soil water content (SWC) also dominated changes in GPP, compared to VPD. In the next century, hot drought will occur frequently in dryland regions, where GPP is one of the highest uncertainties in terrestrial ecosystems. Our study has important implications for identifying the strong coupling of meteorological factors and their impact on vegetation under climate change.

A new framework for retrospective mass spectral data mining for antifungal agents (AFs) and Wastewater-Based Epidemiology (WBE) was developed as part of One Health framework to tackle risks from AFs. A large scale, multi-city study was undertaken in South-West England. Key drivers of AFs in the catchment were identified with communal wastewater discharges being the main driver for human AFs (fluconazole, ketoconazole) and agricultural runoff being the main driver for pesticide AFs (prochloraz, prothioconazole and tebuconazole). Average WBE-estimated human used fluconazole and ketoconazole PNDIs (population normalised daily intake) exceeded 300 mg day−1 1000inh−1 and 2000 mg day−1 1000inh−1. This is much higher than PNDPs (population normalised daily prescriptions <40 mg day−1 1000inh−1 and <80 mg day−1 1000inh−1 for fluconazole and ketoconazole respectively). This was expected due to both prescription and over-the-counter usage, and both oral and topical applications. Pesticide AF, prothioconazole had PNDIs <40,000 mg day−1 1000inh −1, which gave intake: 0.43, 0.26, 0.07 mg kg−1 in City A, B, and C, likely due to accounting for external/non-human sources. This is higher than the acceptable daily intake (ADI) of 0.01 mg kg−1bw day−1, which warrants further study. Intake per kg of body weight estimated using tebuconazole was 0.86, 1.39, 0.12, 0.13, and 2.7 mg kg−1 in City A-E respectively and is likely due to external/non-human sources. Intake calculated using its metabolite was 0.02 and 0.01 mg kg−1 in City B and C respectively, which aligned with ADI (0.03 mg kg−1bw day−1). The environmental risk assessment of AFs indicated low/medium risk from fluconazole, prochloraz, and tebuconazole, medium risk from epoxiconazole, prothioconazole's metabolite, and tebuconazole, and high risk for prothioconazole in river water. High risk was estimated from fluconazole, epoxiconazole, prothioconazole and its metabolite, tebuconazole, ketoconazole in wastewater samples, which is important during raw sewage discharge events via sewer overflows.

The sustainable use of baby disposable diapers is one of the issues currently being discussed to reduce the undesirable impact on the environment and improve the public's understanding of the proper use of diapers. This issue is a step toward promoting a cleaner, greener, and waste-less environment. In this article, the authors discuss options for a viable future for both people and the planet. We believe that it inspire others in the field of sustainable use of diapers as well as future education in this area. In addition, we believe that it will be a motivation for a researchers working in industry to be focused on the production of new, biodegradable baby diapers as well as on recycling baby diapers waste (for example as composite material for a structural and architectural component of the building).

The conflict between the growing demand for food and limited water resources is intensifying. To further elucidate the relationship between food and water, we construct a water footprint life cycle assessment framework for food products and propose a modified algorithm for measuring a food's water footprint to assess the virtual water transfer between grain crops and animal products. To address the mismatch between regional water resources and food production, we propose a novel optimization model for food production structure, with both reducing water use and maintaining food security as its objectives. Using 2020 as an example, the analysis proposes an adjusted food production structure for China at national, regional, and provincial scales. The results show that 24.9 % of water consumed by grain crops is transferred to animal products through feed grain. The total water footprint of food production in China is 820.8 billion m3, with the blue water footprint accounting for 32.9 % of that total. The blue water footprint for food production in northern China is 161.8 billion m3, which is much larger than 108.2 billion m3 in southern China. Water scarcity is also greater in northern regions, which produce the majority of grain and animal products. Our optimization shows that a reasonable food production structure can balance water resources and food security by remarkably reducing China's total blue water footprint and increasing food production in the south while reducing production in certain northern provinces to ensure sustainable regional development.

Sea surface nitrate (SSN) plays an important role in assessing phytoplankton growth and new production in the ocean. Field sampling of SSN data is important, but limited by data quantity both spatially and temporally. Satellite remote sensing can contribute through providing spatial and temporal data to such assessments. During the past 30 years many studies have been published focusing on SSN retrievals from satellites to a greater or less extent. In this study, we reviewed the progresses of SSN estimation from satellites in both open ocean and coastal waters. Because of the lack of electromagnetic properties of SSN, satellite retrievals of SSN were most realized by developing relationships between SSN and related environmental variables (e.g., sea surface temperature, chlorophyll-a concentration, sea surface salinity), using traditional empirical regressions and novel machine learning techniques. We synthesized most of the peer-reviewed studies for both open and coastal oceans, in terms of study areas, model inputs, regression formulas, and model uncertainties. In general, regional SSN algorithms were most developed in coastal oceans with upwelling or river discharges. The published SSN algorithms had varying uncertainties with a wide range of 0.83–6.87 μmol/L, and the uncertainties were significantly reduced in recent studies, with more field measurements available and better understanding of the physical and biogeochemical processes in driving nitrate dynamics.

Climate change significantly affects the suitability of wildlife habitats. Thus, understanding how animals adapt ecologically and genetically to climate change is important for targeted species protection. Rhesus macaques (Macaca mulatta) are widely distributed and multi-climatically adapted primates. This study explored how rhesus macaques adapt to climate change by integrating ecological and genetic methods and applying species distribution models (SDMs) and a gradient forest (GF) model. The findings suggested that temperature seasonality primarily affects habitat suitability and indicated that climate change will have a dramatic impact on macaque populations in the future. We also applied genotype-environment association (GEA) analyses and selection signature analyses to identify genes associated with climate change and provide possible explanations for the adaptation of rhesus macaques to climatic environments. The population genomics analyses suggested that the Taihang population has the highest genomic vulnerability with inbreeding and low heterozygosity. Combined with the higher ecological vulnerability, additional conservation strategies are required for this population under higher risk of climate change. Our work measured the impact of climate change and enabled the identification of populations that exhibit high vulnerability to severe climate change. Such information is useful for selecting populations of rhesus macaques as subject of long-term monitoring or evolutionary rescue under future climate change.

Water-soluble organic carbon (WSOC) has been identified as a key component in atmospheric aerosols due to its ability to act as cloud condensation nuclei (CCN) owing to their highly hygroscopic nature. This paper discusses about the spatio-temporal variability in WSOC mass concentration, sources (primary and secondary contributions), the role of long-range air-mass transport in modulating their abundance, at distinct sectors over South Asia. We found from our observations that, photochemical ageing of primary organic aerosols that are derived from biomass emissions, significantly contribute to the total WSOC budget over South Asia. The wide range of water-soluble compounds released by biomass burning can contribute directly to the WSOC fraction or undergo further atmospheric processing, such as oxidation or ageing, leading to the formation of additional WSOC. WSOC/OC (organic carbon) ratio and the correlation between the WSOC and secondary organic carbon (SOC) are used for assessing the contribution from secondary sources. The three different ratios are used to delineate different source processes; OC/EC (elemental carbon) for source identification, WSOC/OC for long-range atmospheric transport (ageing) and WSOC/SOC to understand the primary and secondary contribution of WSOC. The present investigation revealed that, the primary OC that have undergone significant chemical processing as a result of long-range transport have a substantial influence on WSOC formation over South Asia, especially in Indo Gangetic Plain outflow regions such as southern peninsular and adjacent marine regions. Overall, oxidation and ageing of primary organic aerosols emitted from biomass burning was found to serve as an important source of WSOC over South Asia.